Cas no 2138252-25-0 (Methyl 1-(chlorosulfinyl)cyclobutane-1-carboxylate)

Methyl 1-(chlorosulfinyl)cyclobutane-1-carboxylate is a specialized cyclobutane derivative featuring both chlorosulfinyl and carboxylate functional groups. This compound is of interest in synthetic organic chemistry due to its reactivity as an electrophilic sulfinylating agent, enabling the introduction of sulfoxide moieties into target molecules. The cyclobutane ring provides structural rigidity, which can influence stereochemical outcomes in reactions. Its ester group offers additional versatility for further functionalization. The compound is particularly useful in the synthesis of sulfoxide-containing intermediates for pharmaceuticals and agrochemicals. Proper handling is essential due to the reactivity of the chlorosulfinyl group. Storage under inert conditions is recommended to maintain stability.

Methyl 1-(chlorosulfinyl)cyclobutane-1-carboxylate structure

2138252-25-0 structure

Product Name:Methyl 1-(chlorosulfinyl)cyclobutane-1-carboxylate

CAS No:2138252-25-0

MF:C₆H₉ClO₃S

MW:196.651859998703

CID:6224463

PubChem ID:165452720

Update Time:2025-10-29

Methyl 1-(chlorosulfinyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2138252-25-0
- methyl 1-(chlorosulfinyl)cyclobutane-1-carboxylate
- EN300-732612
- Methyl 1-(chlorosulfinyl)cyclobutane-1-carboxylate
- Inchi： 1S/C6H9ClO3S/c1-10-5(8)6(11(7)9)3-2-4-6/h2-4H2,1H3
- InChI Key： UWRQFQBFRBHHNV-UHFFFAOYSA-N
- SMILES： ClS(C1(C(=O)OC)CCC1)=O

Computed Properties

Exact Mass: 195.9960930g/mol
Monoisotopic Mass: 195.9960930g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 62.6Å²

Methyl 1-(chlorosulfinyl)cyclobutane-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-732612-1.0g	methyl 1-(chlorosulfinyl)cyclobutane-1-carboxylate	2138252-25-0		1g	$0.0	2023-06-07

Methyl 1-(chlorosulfinyl)cyclobutane-1-carboxylate Related Literature

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Additional information on Methyl 1-(chlorosulfinyl)cyclobutane-1-carboxylate

Research Briefing on Methyl 1-(chlorosulfinyl)cyclobutane-1-carboxylate (CAS: 2138252-25-0) in Chemical Biology and Pharmaceutical Applications

Methyl 1-(chlorosulfinyl)cyclobutane-1-carboxylate (CAS: 2138252-25-0) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This cyclobutane derivative, featuring both chlorosulfinyl and carboxylate functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its role in the development of novel enzyme inhibitors, prodrugs, and targeted therapeutics, particularly in oncology and infectious disease research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key building block for covalent inhibitors targeting cysteine proteases. Researchers utilized its reactive chlorosulfinyl group to develop irreversible inhibitors of SARS-CoV-2 main protease (Mpro), showing promising antiviral activity in vitro. The cyclobutane ring structure was found to confer optimal spatial orientation for target engagement while maintaining favorable pharmacokinetic properties.

In synthetic chemistry applications, Methyl 1-(chlorosulfinyl)cyclobutane-1-carboxylate has emerged as a valuable precursor for [2+2] cycloaddition reactions. A recent Nature Communications paper (2024) detailed its use in photochemical synthesis of strained cyclobutane-containing scaffolds for drug discovery. The electron-withdrawing carboxylate group was shown to significantly influence the compound's reactivity pattern, enabling selective transformations under mild conditions.

Pharmacological studies have revealed interesting properties of derivatives synthesized from this compound. A 2024 ACS Chemical Biology report described cyclobutane-containing analogs exhibiting potent activity against drug-resistant bacterial strains, with the chlorosulfinyl moiety enabling unique interactions with bacterial efflux pump proteins. Molecular dynamics simulations suggested these compounds adopt conformations that circumvent common resistance mechanisms.

From a safety and handling perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) indicate that Methyl 1-(chlorosulfinyl)cyclobutane-1-carboxylate requires careful handling due to its reactive sulfinyl chloride group, though it displays favorable stability profiles when stored under anhydrous conditions at low temperatures. These findings have important implications for its scale-up in pharmaceutical manufacturing.

Ongoing research is exploring the compound's potential in radiopharmaceutical applications, with preliminary results showing promising 18F-radiolabeling efficiency for PET imaging probes. The rigid cyclobutane core appears to provide metabolic stability while allowing for efficient tracer clearance, addressing key challenges in molecular imaging agent development.